Cas no 1151-14-0 (2-(4-Ethylbenzoyl)benzoic acid)

• Product Name: 2-(4-Ethylbenzoyl)benzoic acid
• CAS No: 1151-14-0
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• CID: 208438
• PubChem ID: 70852
• Update Time: 2025-04-19

2-(4-Ethylbenzoyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethylbenzoyl)benzoic acid
• 2-<4-Ethyl-benzoyl>-benzoesaeure
• 4'-Aethyl-o-benzoyl-benzoesaeure
• 4'-ethyl-benzophenone-2-carboxylic acid
• EINECS 214-566-3
• 4'-Ethylbenzophenone-2-carboxylic acid
• AB00075336-03
• W-109109
• SR-01000198655-1
• NS00023728
• NCGC00341725-01
• SCHEMBL5314074
• ortho-(4-ethylbenzoyl)benzoic acid
• CS-0321287
• 1151-14-0
• AKOS004908138
• SR-01000198655
• AB00075336-01
• Oprea1_166141
• 2-(4-Ethyl-benzoyl)-benzoic acid
• 2-(4-ETHYLBENZOYL)BENZOICACID
• FT-0728277
• Cambridge id 5212002
• JZFDKGFWNSQAHU-UHFFFAOYSA-N
• Benzoic acid, 2-(4-ethylbenzoyl)-
• MFCD00020288
• DTXSID50150963

• MDL： MFCD00020288
• Inchi： 1S/C16H14O3/c1-2-11-7-9-12(10-8-11)15(17)13-5-3-4-6-14(13)16(18)19/h3-10H,2H2,1H3,(H,18,19)
• InChI Key： JZFDKGFWNSQAHU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)O)C1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 254.09400
• Monoisotopic Mass: 254.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Color/Form: White or beige solid
• Density: 1.194
• Melting Point: Not available
• Boiling Point: 459.6±38.0 °C at 760 mmHg
• Flash Point: 245.9±23.3 °C
• Refractive Index: 1.596
• PSA: 54.37000
• LogP: 3.17820
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(4-Ethylbenzoyl)benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones